Cas no 956437-06-2 (2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid)

• Product Name: 2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid
• CAS No: 956437-06-2
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 3107885
• PubChem ID: 4961811
• Update Time: 2025-07-21

2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid
• (4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid, AldrichCPR
• CS-0224881
• 956437-06-2
• EN300-12157
• Z85917525
• 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)aceticacid
• 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid
• G37205
• AKOS008987387
• 2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid

• Inchi： 1S/C10H16N2O4/c1-3-4-5-10(2)8(15)12(6-7(13)14)9(16)11-10/h3-6H2,1-2H3,(H,11,16)(H,13,14)
• InChI Key： MFUUGZZBWSZXNI-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CCCC)NC(N1CC(=O)O)=O

Computed Properties

• Exact Mass: 228.11100700Da
• Monoisotopic Mass: 228.11100700Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

Additional information on 2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid

Professional Introduction to 2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid (CAS No. 956437-06-2)

2-(4-Butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic Acid, with the CAS number 956437-06-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazolidinone class, characterized by its unique structural framework that includes a dioxo group and a butylmethyl substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable candidate for various biochemical applications.

The molecular structure of 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid consists of a six-membered heterocyclic ring containing two oxygen atoms and an acetic acid side chain. The butylmethyl group at the 4-position enhances the compound's lipophilicity, which can be advantageous for membrane permeability and bioavailability in drug formulations. This structural feature has prompted researchers to explore its potential in developing novel therapeutic agents.

In recent years, there has been growing interest in imidazolidinone derivatives due to their diverse biological activities. Studies have demonstrated that compounds within this class exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The specific configuration of 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid suggests that it may interact with biological targets in ways that could lead to innovative treatments for various diseases.

One of the most compelling aspects of this compound is its potential role in drug discovery. Researchers are particularly interested in its ability to modulate enzyme activity and signal transduction pathways. Preliminary studies have indicated that it may possess inhibitory effects on certain enzymes implicated in metabolic disorders and cancer. These findings have opened up new avenues for exploring its therapeutic applications.

The synthesis of 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid is a complex process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production of this compound, including multi-step reactions involving condensation and cyclization steps. The efficiency of these synthetic routes is crucial for large-scale production and further investigation.

The pharmacological profile of this compound is still under extensive evaluation. In vitro studies have provided initial insights into its mechanism of action, suggesting that it may interfere with key cellular processes by binding to specific receptors or enzymes. Further research is needed to elucidate these interactions in detail and to assess its potential as a lead compound for drug development.

Given its promising properties, 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and biological activities make it a compelling candidate for further exploration. As research continues, we can expect more detailed information about its potential applications in human health and disease management.

The development of novel pharmaceutical agents relies heavily on the discovery of new chemical entities with desirable properties. Compounds like 956437-06-2 play a crucial role in this process by providing starting points for structure-based drug design. By understanding the relationship between chemical structure and biological activity, researchers can modify existing compounds or design entirely new molecules to achieve desired therapeutic outcomes.

In conclusion, 2-(4-butyl-4-methyl-2,5-dioxoimidazolidin-1-yl)acetic acid is a fascinating compound with significant potential in pharmaceutical research. Its unique structure and biological activities make it a valuable asset for drug discovery efforts aimed at addressing various health challenges. As our understanding of its properties continues to grow, so too will its importance in the development of next-generation therapeutic agents.